Cas no 500993-16-8 (ethyl 2-amino-2-(pyrazin-2-yl)acetate)

• Product Name: ethyl 2-amino-2-(pyrazin-2-yl)acetate
• CAS No: 500993-16-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD05225658
• CID: 1011666
• PubChem ID: 4254149
• Update Time: 2025-06-08

ethyl 2-amino-2-(pyrazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(pyrazin-2-yl)acetate
• 2-​Pyrazineacetic acid, α-​amino-​, ethyl ester
• AKOS015932638
• 500993-16-8
• D87746
• DB-220538
• ethyl 2-amino-2-pyrazin-2-ylacetate
• SCHEMBL4461793

• MDL： MFCD05225658
• Inchi： 1S/C8H11N3O2/c1-2-13-8(12)7(9)6-5-10-3-4-11-6/h3-5,7H,2,9H2,1H3
• InChI Key： OTAYOVYMOOSNMM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=NC=CN=1)N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-(pyrazin-2-yl)acetate

Professional Introduction to Ethyl 2-amino-2-(pyrazin-2-yl)acetate (CAS No. 500993-16-8)

Ethyl 2-amino-2-(pyrazin-2-yl)acetate, with the chemical identifier CAS No. 500993-16-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of ethyl 2-amino-2-(pyrazin-2-yl)acetate make it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.

The molecular structure of ethyl 2-amino-2-(pyrazin-2-yl)acetate consists of an acetate ester group linked to an amino group, both of which are further connected to a pyrazine ring. The pyrazine ring is a six-membered aromatic heterocycle containing two nitrogen atoms, which contributes to the compound's stability and reactivity. This structural motif is widely recognized for its ability to interact with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in pyrazine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Ethyl 2-amino-2-(pyrazin-2-yl)acetate, in particular, has shown promise in preclinical studies as a precursor for the synthesis of novel pharmacophores. Its ability to serve as a building block for more complex molecules has made it a focal point for researchers seeking to develop new drugs.

The synthesis of ethyl 2-amino-2-(pyrazin-2-yl)acetate involves several key steps that highlight its importance in organic chemistry. The process typically begins with the preparation of a pyrazine derivative, followed by functional group transformations that introduce the amino and ester groups. These synthetic routes are often optimized to ensure high yields and purity, which are crucial for pharmaceutical applications. The compound's versatility as an intermediate has led to its use in various synthetic strategies, demonstrating its utility beyond just academic research.

One of the most compelling aspects of ethyl 2-amino-2-(pyrazin-2-yl)acetate is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to design molecules with enhanced biological activity. For instance, modifications to the pyrazine ring or the ester group can lead to compounds with improved pharmacokinetic properties or target specificity. This adaptability has made ethyl 2-amino-2-(pyrazin-2-yl)acetate a valuable tool in medicinal chemistry, enabling the development of innovative therapeutic agents.

Recent advancements in computational chemistry have further enhanced the utility of ethyl 2-amino-2-(pyrazin-2-yl)acetate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives with improved binding affinities and selectivity. The integration of computational methods with traditional synthetic approaches has accelerated the drug discovery process, making compounds like ethyl 2-amino-2-(pyrazin-2-yl)acetate even more relevant in modern pharmaceutical research.

The role of ethyl 2-amino-2-(pyrazin-2-yl)acetate in academic research is also noteworthy. It serves as a model compound for teaching and learning purposes, helping students understand complex chemical transformations and their applications in drug development. Its well-documented synthesis and reactivity make it an ideal candidate for educational demonstrations, fostering a deeper understanding of organic chemistry principles among future scientists.

Looking ahead, the future prospects for ethyl 2-amino-2-(pyrazin-2-yl)acetate are promising. As research continues to uncover new biological activities and synthetic possibilities, this compound is likely to play an increasingly important role in pharmaceutical innovation. Its versatility as an intermediate and its potential as a scaffold for drug discovery make it a cornerstone of modern medicinal chemistry. The continued exploration of its properties and applications will undoubtedly lead to significant advancements in healthcare.